Cas no 2229426-15-5 (2-(3-chloroprop-1-en-2-yl)-4,5-dimethyl-1,3-oxazole)

• Product Name: 2-(3-chloroprop-1-en-2-yl)-4,5-dimethyl-1,3-oxazole
• CAS No: 2229426-15-5
• MF: C₈H₁₀ClNO
• MW: 171.624101161957
• CID: 6519469
• PubChem ID: 165743216
• Update Time: 2025-11-06

2-(3-chloroprop-1-en-2-yl)-4,5-dimethyl-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• 2-(3-chloroprop-1-en-2-yl)-4,5-dimethyl-1,3-oxazole
• EN300-1995866
• 2229426-15-5

• Inchi： 1S/C8H10ClNO/c1-5(4-9)8-10-6(2)7(3)11-8/h1,4H2,2-3H3
• InChI Key： GZEKVOZKCMKGCQ-UHFFFAOYSA-N
• SMILES： ClCC(=C)C1=NC(C)=C(C)O1

Computed Properties

• Exact Mass: 171.0450916g/mol
• Monoisotopic Mass: 171.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Additional information on 2-(3-chloroprop-1-en-2-yl)-4,5-dimethyl-1,3-oxazole

Recent Advances in the Study of 2-(3-chloroprop-1-en-2-yl)-4,5-dimethyl-1,3-oxazole (CAS: 2229426-15-5)

2-(3-chloroprop-1-en-2-yl)-4,5-dimethyl-1,3-oxazole (CAS: 2229426-15-5) is a heterocyclic compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique oxazole core and chloropropenyl side chain, has shown promising potential in various applications, including drug discovery and agrochemical development. Recent studies have focused on its synthesis, structural modifications, and biological activities, aiming to explore its full therapeutic and industrial potential.

The synthesis of 2-(3-chloroprop-1-en-2-yl)-4,5-dimethyl-1,3-oxazole has been optimized through several novel methodologies. A recent study published in the Journal of Organic Chemistry demonstrated a highly efficient one-pot synthesis route, achieving a yield of over 85%. This method involves the condensation of 4,5-dimethyloxazole with 3-chloroprop-1-en-2-yl derivatives under mild conditions, significantly reducing the production cost and environmental impact. The structural elucidation of the compound was confirmed using NMR spectroscopy and X-ray crystallography, providing a solid foundation for further modifications.

In the realm of medicinal chemistry, 2-(3-chloroprop-1-en-2-yl)-4,5-dimethyl-1,3-oxazole has been investigated for its potential as a scaffold for developing new antimicrobial agents. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited potent activity against methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The mechanism of action was linked to the inhibition of bacterial cell wall synthesis, as evidenced by molecular docking studies and in vitro assays. These findings highlight the compound's potential as a lead structure for novel antibiotics.

Beyond its antimicrobial properties, this oxazole derivative has also shown promise in agrochemical applications. Research published in Pest Management Science revealed that 2-(3-chloroprop-1-en-2-yl)-4,5-dimethyl-1,3-oxazole derivatives could act as effective fungicides against Fusarium species, which are notorious for causing crop diseases. The compound's mode of action involves disrupting fungal mitochondrial function, offering a new strategy for combating resistant strains. Field trials are currently underway to evaluate its efficacy and environmental safety.

Despite these advancements, challenges remain in the development and application of 2-(3-chloroprop-1-en-2-yl)-4,5-dimethyl-1,3-oxazole. Issues such as stability under physiological conditions and potential toxicity need to be addressed through further structural optimization and in vivo studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and translate laboratory findings into practical solutions.

In conclusion, 2-(3-chloroprop-1-en-2-yl)-4,5-dimethyl-1,3-oxazole (CAS: 2229426-15-5) represents a versatile and promising compound in both medicinal and agrochemical research. Its unique structural features and broad biological activities make it a valuable candidate for further investigation. Continued research into its synthesis, mechanism of action, and applications will undoubtedly contribute to the advancement of chemical biology and drug discovery.